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Compound of Interest

Compound Name: OT-82

Cat. No.: B609787 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

proper disposal of OT-82, a potent and selective orally active inhibitor of nicotinamide

phosphoribosyltransferase (NAMPT) with antineoplastic properties.

OT-82's mechanism of action involves the depletion of NAD+, leading to cell death in cancer

cells, particularly those of hematopoietic origin.[1][2][3] As a cytotoxic agent, all waste materials

contaminated with OT-82 must be treated as hazardous chemotherapy waste and disposed of

following stringent institutional and regulatory guidelines.

Data Presentation: Waste Categorization and
Disposal
Proper segregation of chemotherapy waste is critical for safety and compliance. Waste

contaminated with OT-82 should be categorized as either "Trace" or "Bulk" chemotherapy

waste.
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Waste Category Description
Recommended
Container

Disposal Method

Trace Chemotherapy

Waste

Items that are "RCRA

empty," containing

less than 3% of the

original volume of OT-

82.[4][5] This includes

empty vials, syringes,

IV bags, tubing,

gloves, gowns, and

other personal

protective equipment

(PPE) that is not

visibly contaminated

with liquid OT-82.[6]

Yellow, puncture-

resistant containers

labeled "Trace

Chemotherapy Waste"

and "Incinerate Only".

[5][6][7]

Incineration at a

licensed facility.[7][8]

Bulk Chemotherapy

Waste

Unused or partially

used vials of OT-82,

grossly contaminated

PPE, and materials

used to clean up

spills.[4] This is

considered hazardous

waste.

Black, RCRA-rated,

puncture-resistant

containers labeled

"Hazardous Waste -

Chemotherapy".[4]

Disposal as

hazardous chemical

waste, typically via

incineration, in

accordance with EPA

and local regulations.

[4][7]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the essential steps for the safe handling and disposal of OT-82
waste.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times when handling OT-82 and its associated waste. This

includes:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://ehs.ucla.edu/trace-chemo-and-chemotherapy-waste
https://www.stericycle.com/content/dam/stericycle/global/images/legacy/RWCS_Pharma-Trace-Chemo_Fact-Sheet.pdf.coredownload.inline.pdf
https://ehs.ucla.edu/trace-chemo-and-chemotherapy-waste
https://www.stericycle.com/content/dam/stericycle/global/images/legacy/RWCS_Pharma-Trace-Chemo_Fact-Sheet.pdf.coredownload.inline.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://apps.dnr.wi.gov/doclink/waext/wa1258.pdf
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two pairs of chemotherapy-grade gloves.

A disposable gown.

Safety glasses or a face shield.

2. Waste Segregation at the Point of Generation:

Immediately after use, segregate waste into the appropriate color-coded containers as

described in the table above.

Do not mix trace chemotherapy waste with bulk chemotherapy waste.

3. Sharps Disposal:

All sharps (needles, scalpels, etc.) contaminated with OT-82 must be placed in a yellow,

puncture-resistant sharps container specifically designated for chemotherapy sharps.[7]

4. Handling of Solutions:

OT-82 is soluble in DMSO.[9] Any unused solutions should be treated as bulk chemotherapy

waste.

Do not discharge any solution containing OT-82 down the drain.

5. Spill Management:

In the event of a spill, use a chemotherapy spill kit to clean the affected area.

All materials used for spill cleanup (e.g., absorbent pads, contaminated PPE) must be

disposed of as bulk chemotherapy waste.

6. Container Management:

Ensure all waste containers are properly sealed and labeled.

Store filled containers in a designated, secure area away from general laboratory traffic until

they are collected by your institution's environmental health and safety (EHS) department or
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a licensed waste management contractor.

7. Decontamination:

After handling OT-82 and its waste, thoroughly decontaminate the work area (e.g., biological

safety cabinet, fume hood) with an appropriate cleaning agent.

Remove and dispose of PPE as trace chemotherapy waste.

Wash hands thoroughly with soap and water.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of OT-82 waste.
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OT-82 Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of OT-82 waste.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

OT-82, protecting both personnel and the environment, thereby building a culture of safety and
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trust that extends beyond the product itself. Always consult your institution's specific guidelines

and your local EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b609787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

